N-(3-methylisothiazol-5-yl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
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Description
N-(3-methylisothiazol-5-yl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C14H12N4O2S2 and its molecular weight is 332.4. The purity is usually 95%.
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Scientific Research Applications
Polymorph Characterization and Stability
Rapid conversion of active pharmaceutical ingredient hydrates to anhydrous forms in aqueous media has been a significant area of study. For instance, Petrova et al. (2009) investigated three anhydrous polymorphs, a monohydrate, and a dihydrate of an active pharmaceutical ingredient, focusing on their thermodynamic stability and rate of conversion in water and under different relative humidity conditions (Petrova et al., 2009).
Synthesis and Insecticidal Applications
Innovative heterocycles incorporating thiadiazole moiety have been explored for insecticidal properties. Fadda et al. (2017) utilized 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide as a precursor for synthesizing various heterocycles and assessed their insecticidal activity against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Antitumor Activity
The synthesis of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives and their evaluation as antitumor agents have been a focus in cancer research. Hafez and El-Gazzar (2017) synthesized novel derivatives and tested their effectiveness against various human cancer cell lines, demonstrating potent anticancer activity (Hafez & El-Gazzar, 2017).
Antimicrobial Activity
The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings for antimicrobial applications has been investigated. Hossan et al. (2012) synthesized a series of compounds using citrazinic acid as a starting material and evaluated their antibacterial and antifungal activities, finding them comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Crystal Structure Analysis
The crystal structures of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, have been analyzed to understand their conformation and intramolecular interactions. Studies by Subasri et al. (2016) have revealed insights into the folded conformation about the methylene C atom and the intramolecular hydrogen bond stabilizing this conformation (Subasri et al., 2016).
Properties
IUPAC Name |
N-(3-methyl-1,2-thiazol-5-yl)-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C14H12N4O2S2/c1-9-5-13(22-17-9)16-12(19)7-18-8-15-10(6-14(18)20)11-3-2-4-21-11/h2-6,8H,7H2,1H3,(H,16,19) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSNVTYOOZGTWNO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)NC(=O)CN2C=NC(=CC2=O)C3=CC=CS3 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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